Cas no 2103289-51-4 (methyl 2-amino-2-1-(1H-pyrazol-3-yl)cyclopropylacetate)
methyl 2-amino-2-1-(1H-pyrazol-3-yl)cyclopropylacetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-2-1-(1H-pyrazol-3-yl)cyclopropylacetate
- methyl 2-amino-2-[1-(1H-pyrazol-3-yl)cyclopropyl]acetate
- EN300-1812330
- 2103289-51-4
-
- Inchi: 1S/C9H13N3O2/c1-14-8(13)7(10)9(3-4-9)6-2-5-11-12-6/h2,5,7H,3-4,10H2,1H3,(H,11,12)
- InChI Key: FIPOZHMZAAGJPE-UHFFFAOYSA-N
- SMILES: O(C)C(C(C1(C2=CC=NN2)CC1)N)=O
Computed Properties
- Exact Mass: 195.100776666g/mol
- Monoisotopic Mass: 195.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 81Ų
methyl 2-amino-2-1-(1H-pyrazol-3-yl)cyclopropylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1812330-0.05g |
methyl 2-amino-2-[1-(1H-pyrazol-3-yl)cyclopropyl]acetate |
2103289-51-4 | 0.05g |
$1513.0 | 2023-09-19 | ||
| Enamine | EN300-1812330-0.1g |
methyl 2-amino-2-[1-(1H-pyrazol-3-yl)cyclopropyl]acetate |
2103289-51-4 | 0.1g |
$1585.0 | 2023-09-19 | ||
| Enamine | EN300-1812330-0.25g |
methyl 2-amino-2-[1-(1H-pyrazol-3-yl)cyclopropyl]acetate |
2103289-51-4 | 0.25g |
$1657.0 | 2023-09-19 | ||
| Enamine | EN300-1812330-0.5g |
methyl 2-amino-2-[1-(1H-pyrazol-3-yl)cyclopropyl]acetate |
2103289-51-4 | 0.5g |
$1728.0 | 2023-09-19 | ||
| Enamine | EN300-1812330-1.0g |
methyl 2-amino-2-[1-(1H-pyrazol-3-yl)cyclopropyl]acetate |
2103289-51-4 | 1g |
$1801.0 | 2023-06-02 | ||
| Enamine | EN300-1812330-2.5g |
methyl 2-amino-2-[1-(1H-pyrazol-3-yl)cyclopropyl]acetate |
2103289-51-4 | 2.5g |
$3530.0 | 2023-09-19 | ||
| Enamine | EN300-1812330-5.0g |
methyl 2-amino-2-[1-(1H-pyrazol-3-yl)cyclopropyl]acetate |
2103289-51-4 | 5g |
$5221.0 | 2023-06-02 | ||
| Enamine | EN300-1812330-10.0g |
methyl 2-amino-2-[1-(1H-pyrazol-3-yl)cyclopropyl]acetate |
2103289-51-4 | 10g |
$7742.0 | 2023-06-02 | ||
| Enamine | EN300-1812330-1g |
methyl 2-amino-2-[1-(1H-pyrazol-3-yl)cyclopropyl]acetate |
2103289-51-4 | 1g |
$1801.0 | 2023-09-19 | ||
| Enamine | EN300-1812330-5g |
methyl 2-amino-2-[1-(1H-pyrazol-3-yl)cyclopropyl]acetate |
2103289-51-4 | 5g |
$5221.0 | 2023-09-19 |
methyl 2-amino-2-1-(1H-pyrazol-3-yl)cyclopropylacetate Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on methyl 2-amino-2-1-(1H-pyrazol-3-yl)cyclopropylacetate
Methyl 2-Amino-2-1-(1H-Pyrazol-3-yl)cyclopropylacetate: An Overview of CAS No. 2103289-51-4
Methyl 2-amino-2-1-(1H-pyrazol-3-yl)cyclopropylacetate (CAS No. 2103289-51-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acid derivatives and is characterized by its cyclopropyl and pyrazolyl moieties, which confer it with distinct chemical and biological properties.
The cyclopropyl ring in methyl 2-amino-2-1-(1H-pyrazol-3-yl)cyclopropylacetate is a three-membered ring that introduces significant strain into the molecule, leading to unique reactivity patterns. This strain can be harnessed in various synthetic transformations, making the compound a valuable intermediate in the synthesis of more complex molecules. The pyrazolyl moiety, on the other hand, is a five-membered heterocyclic ring containing two nitrogen atoms. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.
Recent studies have highlighted the potential of methyl 2-amino-2-1-(1H-pyrazol-3-yl)cyclopropylacetate in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The researchers found that the cyclopropyl and pyrazolyl groups play crucial roles in modulating the compound's interaction with key inflammatory pathways.
In another study, methyl 2-amino-2-1-(1H-pyrazol-3-yl)cyclopropylacetate was evaluated for its antiviral properties against several RNA viruses, including influenza and SARS-CoV-2. The results showed that the compound effectively inhibited viral replication by interfering with viral entry and replication mechanisms. The unique combination of the cyclopropyl and pyrazolyl moieties was found to enhance its antiviral activity, making it a promising lead for further drug development.
The synthesis of methyl 2-amino-2-1-(1H-pyrazol-3-yl)cyclopropylacetate has been optimized using modern synthetic methods to improve yield and purity. One common approach involves the coupling of a cyclopropylamine derivative with a pyrazole-containing electrophile, followed by esterification to form the final product. The choice of reagents and reaction conditions is critical to achieving high yields and minimizing side reactions.
From a pharmacological perspective, methyl 2-amino-2-1-(1H-pyrazol-3-yl)cyclopropylacetate has shown favorable pharmacokinetic properties, including good solubility, stability, and bioavailability. These properties are essential for ensuring that the compound can effectively reach its target sites in vivo. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.
In conclusion, methyl 2-amino-2-1-(1H-pyrazol-3-y)cyclopropylacetate (CAS No. 2103289-51-4) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development as a potential therapeutic agent. Ongoing studies are expected to provide deeper insights into its mechanisms of action and potential applications in treating various diseases.
2103289-51-4 (methyl 2-amino-2-1-(1H-pyrazol-3-yl)cyclopropylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)